2-Amino-6-cyclopropoxybenzoic acid

• Molecular Formula: C10H11NO3
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 2-amino-6-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C10H11NO3/c11-7-2-1-3-8(9(7)10(12)13)14-6-4-5-6/h1-3,6H,4-5,11H2,(H,12,13)
• InChI Key: SWPRYPACNRSZFE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC(=C2C(=O)O)N

Description

2-Amino-6-cyclopropoxybenzoic acid is a benzoic acid derivative featuring an amino group at the 2-position and a cyclopropoxy substituent at the 6-position of the aromatic ring. The cyclopropoxy group, a strained three-membered ether ring, imparts unique steric and electronic properties to the molecule.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-6-cyclopropoxybenzoic acid typically involves the introduction of the amino and cyclopropoxy groups onto a benzene ring. One common method is through the nitration of a suitable benzene derivative followed by reduction to introduce the amino group. The cyclopropoxy group can be introduced via a cyclopropanation reaction using appropriate reagents and catalysts.

Industrial Production Methods

Industrial production of 2-Amino-6-cyclopropoxybenzoic acid may involve large-scale nitration and reduction processes, followed by cyclopropanation. The reaction conditions are optimized to ensure high yield and purity of the final product. Catalysts and solvents used in these processes are chosen to minimize environmental impact and production costs.

Chemical Reactions Analysis

Types of Reactions

2-Amino-6-cyclopropoxybenzoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro or nitroso derivatives.

Reduction: The compound can be reduced to form corresponding amines or other reduced products.

Substitution: The benzene ring can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst are used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are used under various conditions.

Major Products Formed

Oxidation: Nitro or nitroso derivatives.

Reduction: Amines or other reduced products.

Substitution: Various substituted benzene derivatives depending on the reagents used.

Scientific Research Applications

2-Amino-6-cyclopropoxybenzoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-6-cyclopropoxybenzoic acid involves its interaction with specific molecular targets. The amino group can form hydrogen bonds and interact with various enzymes and receptors, while the cyclopropoxy group can influence the compound’s overall conformation and binding affinity. These interactions can modulate biological pathways and result in specific physiological effects.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Comparison with 2-Acylaminobenzoic Acids

Evidence from synthesis attempts of 2-acylaminobenzoic acids (C6–C16 alkanoic chains) highlights key differences in reactivity and stability. For example:

• Synthetic Challenges: Unlike 2-amino-6-cyclopropoxybenzoic acid, 2-acylaminobenzoic acid derivatives undergo intramolecular cyclization to form benzoxazinones when reacted with aminobenzoic acids, rendering amide bond formation ineffective . This suggests that the cyclopropoxy group in 2-amino-6-cyclopropoxybenzoic acid may resist such cyclization due to steric constraints or electronic effects, enabling alternative synthetic pathways.
• Solubility : Long-chain acyl derivatives (e.g., C16) exhibit lower aqueous solubility compared to the cyclopropoxy analog, which likely benefits from the polar ether oxygen in the cyclopropoxy group .

Comparison with Cyclopropane-Containing Analogs

The cyclopropane ring in 2-amino-6-cyclopropoxybenzoic acid can be contrasted with other cyclic substituents:

• 2-[(Cyclobutylcarbonyl)amino]propanoic Acid (C8H13NO3, MW 171.19): This compound features a cyclobutylcarbonyl group instead of a cyclopropoxy ether.
• Stability : Cyclopropoxy groups are more prone to ring-opening reactions under acidic conditions than cyclobutylcarbonyl groups, which may influence drug formulation strategies .

Data Table: Key Properties of Comparable Compounds

Compound Name	Molecular Formula	Molecular Weight	Key Substituent	Aqueous Solubility	Synthetic Feasibility
2-Amino-6-cyclopropoxybenzoic acid	C10H11NO3	~209.2 (calc.)	Cyclopropoxy ether	Moderate (est.)	Challenging
2-Acetylaminobenzoic acid (C10 chain)	C18H27NO3	305.4	Decanoyl acyl	Low	High (with cyclization risk)
2-[(Cyclobutylcarbonyl)amino]propanoic acid	C8H13NO3	171.19	Cyclobutylcarbonyl	Low	Moderate

Research Findings and Challenges

• Synthesis : The cyclopropoxy group’s strain complicates direct coupling reactions, necessitating protective strategies or alternative reagents (e.g., EDCI/DCC failures in analogous systems ).